Cas no 1805050-45-6 (Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805050-45-6
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 4943932
• Update Time: 2025-06-24

Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C14H14F3NO3/c1-3-9-5-11(8-18)12(21-14(15,16)17)6-10(9)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： AMLSFRJAAXLESM-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CC)=C(C=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate

Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805050-45-6): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805050-45-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cyanophenylacetates and features a trifluoromethoxy group, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to this compound.

The molecular formula of Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate is C₁₄H₁₃F₃NO₂, and its molecular weight is approximately 296.25 g/mol. The presence of the cyano group and the trifluoromethoxy substituent makes this compound highly versatile in terms of its reactivity and biological activity. The cyano group is known for its ability to participate in various chemical reactions, such as nucleophilic addition and reduction, making it a valuable functional group in organic synthesis. The trifluoromethoxy group, on the other hand, confers enhanced lipophilicity and metabolic stability, which are crucial for drug development.

The synthesis of Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate typically involves several steps, including the formation of the cyano group, the introduction of the trifluoromethoxy substituent, and the esterification of the carboxylic acid. One common synthetic route starts with the reaction of 4-cyano-2-ethylphenol with triflic anhydride to form the corresponding triflate, followed by nucleophilic substitution with ethyl bromoacetate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate has been studied for its potential therapeutic applications in various diseases. One area of significant interest is its use as an intermediate in the synthesis of drugs targeting neurodegenerative disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated robust neuroprotective activity in both in vitro and in vivo models of Parkinson's disease.

Beyond neurodegenerative disorders, Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate has also shown promise in cancer research. The unique combination of the cyano group and the trifluoromethoxy substituent provides a platform for designing molecules with selective anticancer properties. A recent study published in Cancer Letters demonstrated that derivatives of this compound exhibited significant antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the induction of apoptosis through mitochondrial dysfunction and DNA damage.

The pharmacokinetic properties of Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate have also been extensively studied to assess its suitability as a drug candidate. In preclinical studies, this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake, while the presence of the cyano group enhances metabolic stability, reducing the risk of rapid degradation in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity assessments are crucial steps in drug development, and preliminary studies on Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate have shown promising results. In vitro cytotoxicity assays using human cell lines indicated low toxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant to therapeutic use. These findings support the continued exploration of this compound as a potential drug candidate.

In conclusion, Ethyl 4-cyano-2-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805050-45-6) is a promising compound with a unique chemical structure that offers significant potential in pharmaceutical research. Its versatile reactivity and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent targeting neurodegenerative disorders and cancer. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for future clinical applications.